Cas no 832102-69-9 (1H-Benzimidazol-5-amine, 2-(1-pyrrolidinyl)-)

• Product Name: 1H-Benzimidazol-5-amine, 2-(1-pyrrolidinyl)-
• CAS No: 832102-69-9
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 676405
• PubChem ID: 69713969
• Update Time: 2025-04-19

1H-Benzimidazol-5-amine, 2-(1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-5-amine, 2-(1-pyrrolidinyl)-
• 2-pyrrolidin-1-yl-3H-benzimidazol-5-amine
• 2-(Pyrrolidin-1-yl)-1H-benzo[d]imidazol-5-amine
• 2-(Pyrrolidin-1-yl)-1H-benzimidazol-6-amine
• 832102-69-9
• 1H-Benzimidazol-6-amine, 2-(1-pyrrolidinyl)-
• AKOS017561357
• SCHEMBL6232538
• 2-pyrrolidin-1-yl-1h-benzimidazol-6-amine
• DTXSID20741145

• Inchi： 1S/C11H14N4/c12-8-3-4-9-10(7-8)14-11(13-9)15-5-1-2-6-15/h3-4,7H,1-2,5-6,12H2,(H,13,14)
• InChI Key： MRBQLPFDEIEQGP-UHFFFAOYSA-N
• SMILES： N1(C2=NC3C=CC(=CC=3N2)N)CCCC1

Computed Properties

• Exact Mass: 202.121846464g/mol
• Monoisotopic Mass: 202.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.9Ų